Cas no 55724-40-8 (1-bromobutane-2,2-d2)

• Product Name: 1-bromobutane-2,2-d2
• CAS No: 55724-40-8
• MF: C₄H₉Br
• MW: 139.030584096909
• CID: 944406
• PubChem ID: 12236150
• Update Time: 2025-04-19

1-bromobutane-2,2-d2 Chemical and Physical Properties

Names and Identifiers

• 1-bromobutane-2,2-d2
• 1,1,1-tri(bromomethyl)propane
• 1,1,1-Tris(brommethyl)propan
• 1,1,1-Tris-(brommethyl)propan
• 1.1.1-Tris-brommethyl-propan
• 1-Brom-2,2-bis-brommethyl-butan
• 1-Brom-2,2-dideuterio-butan
• 1-Brombutan-2,2-d(2)
• 1-bromo-2,2-bis-bromomethyl-butane
• 1-bromo-2,2-dideuterio-butane
• 2,2-Dideuterio-1-bromobutan
• 2,2-Dideutero-butylbromid
• AC1L5HFM
• AC1Q27KD
• AR-1C1920
• Butane,1-bromo-2,2-bis(bromomethyl)-
• CTK5D1189
• ettriyl tribromide
• NSC23229
• 1-Bromo-2,2-dideuteriobutane
• D98198
• 55724-40-8
• DB-311977

• Inchi： 1S/C4H9Br/c1-2-3-4-5/h2-4H2,1H3/i3D2
• InChI Key： MPPPKRYCTPRNTB-SMZGMGDZSA-N
• SMILES： BrCC([2H])([2H])CC

Computed Properties

• Exact Mass: 138.00132g/mol
• Monoisotopic Mass: 138.00132g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 13.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų